Cas no 1119899-28-3 (4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinoline-6-carbaldehyde)

• Product Name: 4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinoline-6-carbaldehyde
• CAS No: 1119899-28-3
• MF: C₁₆H₁₁NO₃S
• MW: 297.328442811966
• CID: 842614
• PubChem ID: 71464243
• Update Time: 2025-11-06

4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinoline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinoline-6-carbaldehyde
• 6-Quinolinecarboxaldehyde, 4-(2,3-dihydrothieno[3,4-b]-1,4-dioxin-5-yl)-
• DB-331522
• SCHEMBL4185869
• CS-0451224
• 1119899-28-3
• SB70200
• DTXSID30856012

• Inchi： 1S/C16H11NO3S/c18-8-10-1-2-13-12(7-10)11(3-4-17-13)16-15-14(9-21-16)19-5-6-20-15/h1-4,7-9H,5-6H2
• InChI Key： TWPNWUBCJNVNHB-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1C1C=CN=C3C=CC(C=O)=CC=13)OCCO2

Computed Properties

• Exact Mass: 297.04596439g/mol
• Monoisotopic Mass: 297.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinoline-6-carbaldehyde

Recent Advances in the Study of 4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinoline-6-carbaldehyde (CAS: 1119899-28-3)

The compound 4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinoline-6-carbaldehyde (CAS: 1119899-28-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The quinoline and dihydrothienodioxin moieties in its structure are particularly noteworthy, as they are known to contribute to its bioactivity. Researchers have explored its utility in the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most promising areas of research involves the compound's application in the design of small-molecule inhibitors for protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinoline-6-carbaldehyde exhibited potent inhibitory activity against a subset of tyrosine kinases, suggesting its potential as a scaffold for anticancer drug development. The study utilized computational docking and in vitro assays to validate these findings.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in modulating oxidative stress pathways. A preprint article from BioRxiv (2024) reported that the aldehyde functional group in the compound plays a critical role in scavenging reactive oxygen species (ROS), making it a candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties. Researchers are actively working on structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinoline-6-carbaldehyde (CAS: 1119899-28-3) represents a versatile and promising compound in medicinal chemistry. Its multifaceted biological activities and potential therapeutic applications underscore the importance of continued research in this area. Future studies should focus on elucidating its mechanism of action and exploring its efficacy in preclinical models.